4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(4-carboxyphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H12O5/c1-20-13-8-11(6-7-12(13)15(18)19)9-2-4-10(5-3-9)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: FSKNNZGXFKYTOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C15H12O5
• DSSTOX Substance ID: DTXSID50597475
• Molecular Weight: 272.25 g/mol
• CAS RN: 1261905-25-2

Description

4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% (4-CPMB) is an organic compound with a variety of applications in the scientific research field. This compound has been used in a wide range of research areas, including biochemistry, physiology, and pharmacology. Its unique chemical structure and properties make it an ideal material for a variety of laboratory experiments.

Scientific Research Applications

4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. In biochemistry, it has been used to study the structure and function of proteins, enzymes, and other macromolecules. In physiology, it has been used to study cell signaling pathways and the effects of drugs on the body. In pharmacology, it has been used to study the effects of drugs on the body and to develop new drugs.

Mechanism of Action

The mechanism of action of 4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% is not fully understood. However, it is thought to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). By inhibiting these enzymes, 4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% may be able to reduce inflammation, pain, and other symptoms associated with certain diseases.
Biochemical and Physiological Effects
4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of enzymes such as COX-2 and LOX, which may reduce inflammation, pain, and other symptoms associated with certain diseases. It has also been found to have antioxidant, anti-inflammatory, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in a variety of conditions. In addition, it is non-toxic and has a low risk of causing adverse reactions. However, it has some limitations as well. It is not water soluble and has a limited shelf life. Additionally, it is not suitable for use in animal studies due to its low bioavailability.

Future Directions

There are several potential future directions for the use of 4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% in scientific research. One potential direction is the development of new drugs based on its chemical structure and mechanism of action. Additionally, it could be used to study the effects of drugs on the body and to develop new treatments for diseases. Finally, it could be used to study the structure and function of proteins, enzymes, and other macromolecules.

Synthesis Methods

4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% can be synthesized in a variety of ways. One of the most common methods is the reaction of 4-hydroxybenzoic acid with 4-chloromethylbenzoic acid in the presence of a base such as sodium hydroxide. This reaction produces 4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95% as the main product and a small amount of 4-chlorophenol as a by-product. Other methods of synthesis include the reaction of 4-chloromethylbenzoic acid with 4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate, or the reaction of 4-chloromethylbenzoic acid with 4-hydroxybenzyl alcohol in the presence of a base such as sodium hydroxide.